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Compound of Interest

Compound Name: Dhodh-IN-27

Cat. No.: B15613280

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the DHODH inhibitor, DHODH-IN-27. By adhering to these procedural, step-by-
step instructions, laboratories can mitigate risks and maintain compliance with safety
regulations.

DHODH-IN-27 is an inhibitor of dihydroorotate dehydrogenase (DHODH), a critical enzyme in
the de novo pyrimidine synthesis pathway.[1] Understanding its properties is the first step
toward safe handling.

Key Quantitative Data for DHODH Inhibitors

For quick reference, the following table summarizes the inhibitory potency of DHODH-IN-27
and other relevant DHODH inhibitors. Note that the potency of these compounds can vary
significantly across different cell lines and assay conditions.
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DHODH Inhibitor IC50 Value Target/Cell Line

Dihydroacetate

DHODH-IN-27 64.97 uM
dehydrogenase (DHODH)

DHODH-IN-16 (IJNJ-

0.396 nM Human DHODH
74856665)
DHODH-IN-16 (JNJ-
0.2 nM MOLM-13 cells
74856665)
] Dihydroorotate dehydrogenase
Brequinar ~20 nM
(DHODH)
ASLANOO3 35nM Human DHODH enzyme
Dihydroorotate dehydrogenase
BAY-2402234 1.2nM
(DHODH)
hDHODH-IN-5 0.91 uM Human DHODH
DHODH-IN-8 0.13 uM Human DHODH
DHODH-IN-14 0.49 uM Rat hepatic DHODH

Proper Disposal Procedures for DHODH-IN-27

While a specific Safety Data Sheet (SDS) for DHODH-IN-27 was not found, the following
procedures are based on best practices for the disposal of similar hazardous chemical
compounds. It is imperative to always consult the specific SDS for any chemical you are using
and to follow your institution's Environmental Health and Safety (EHS) guidelines.

Personal Protective Equipment (PPE)

Before handling DHODH-IN-27 in any form, ensure you are wearing the appropriate PPE:
e Lab coat
o Safety goggles with side shields

o Chemical-resistant gloves
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Disposal of Solid DHODH-IN-27

Waste Collection: Carefully transfer any unwanted solid DHODH-IN-27 into a designated,
clearly labeled hazardous waste container. The container must be compatible with the
chemical, in good condition, and have a secure lid.

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name, "DHODH-IN-27". Include the approximate quantity of the waste.

Storage: Store the sealed hazardous waste container in a designated satellite accumulation
area within the laboratory. This area should be secure and away from incompatible materials.

Disposal Request: Contact your institution's EHS office to arrange for the pickup and
disposal of the hazardous waste. Follow their specific procedures for waste manifests and
collection.

Disposal of DHODH-IN-27 in Solution (e.g., in DMSO)

Waste Collection: Collect the DHODH-IN-27 solution in a designated hazardous waste
container suitable for liquid organic waste. Do not mix with other waste streams unless
explicitly permitted by your institution's EHS guidelines.

Labeling: Label the container with "Hazardous Waste" and list all components, for example,
"DHODH-IN-27" and "Dimethyl Sulfoxide (DMSO)". Indicate the approximate concentration
and volume of the solution.

Storage: Store the sealed liquid hazardous waste container in a designated satellite
accumulation area, using secondary containment to prevent spills.

Disposal Request: Follow your institution's procedures to request a pickup of the liquid
hazardous waste from your EHS office.

The logical workflow for the proper disposal of DHODH-IN-27 is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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